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Compound of Interest

Compound Name: Cellulose acetate phthalate

Cat. No.: B8822715 Get Quote

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals working with Cellulose Acetate Phthalate (CAP).

Adherence to these procedural guidelines is critical for ensuring personal safety and

maintaining a secure laboratory environment.

Cellulose Acetate Phthalate is generally regarded as a nontoxic material, widely used in oral

pharmaceutical products.[1] However, observing normal precautions appropriate to the

circumstances and quantity of material handled is essential.[1] It is typically a white or almost

white, free-flowing powder or colorless flakes and may have a slight odor of acetic acid.[1][2]

Key Safety and Physical Properties
The following table summarizes the key quantitative data and physical properties of Cellulose
Acetate Phthalate.
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Property Value / Data

Physical State
Solid: off-white to white crystals, powder, or

granules.[2]

GHS Classification
Not classified as a hazardous substance or

mixture.[3]

Auto-Ignition Temp. 416°C (780.8°F).[4]

Solubility
Practically insoluble in water; freely soluble in

acetone.[2]

Stability
Stable at room temperature in closed containers

under normal storage and handling.[1][2]

Incompatibilities
Strong oxidizing agents, strong alkalis, and

strong acids.[1][4]

LD50 Oral - Rat No data available.[2]

Operational Plan: Handling and Personal Protective
Equipment (PPE)
A systematic approach to handling CAP minimizes risks. This involves a sequence of

preparation, handling, and cleanup, with specific PPE required at each stage.

Required Personal Protective Equipment (PPE)
Before handling Cellulose Acetate Phthalate, all personnel must be equipped with the

following PPE:

Eye Protection: Wear safety glasses with side shields or tightly fitting safety goggles.[1][5][6]

Hand Protection: Use chemical-impermeable gloves, which must be inspected before use.[3]

[5] Nitrile or neoprene gloves are preferred.[7] Dispose of contaminated gloves after use in

accordance with good laboratory practices.[3]

Body Protection: A lab coat or disposable gown is required.[7][8] For larger quantities or

where significant dust is expected, wear suitable protective clothing.[2]
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Respiratory Protection: Generally not required if ventilation is adequate.[3] However, if user

operations generate dust, use ventilation to keep exposure to airborne contaminants low.[2]

In cases of insufficient ventilation or when handling large quantities, a NIOSH-approved N95

dust mask or a full-face respirator should be used.[1][3][5]

Step-by-Step Handling Procedures
Follow these steps to ensure the safe handling of CAP:

Ventilation: Always handle Cellulose Acetate Phthalate in a well-ventilated area, such as a

fume hood, especially when working with acetone or other volatile solvents.[1][4][8]

Avoid Dust Formation: Take care to avoid the formation of dust.[3][5] Powdered material may

form explosive dust-air mixtures.[2]

Grounding: Ground all equipment containing the material to prevent static discharge.[4]

Avoid Ignition Sources: Keep the substance away from heat, sparks, and open flames.[4]

Adding to Solvents: When dissolving, the polymer should be added slowly to the solvent

mixture while stirring to obtain gel-free solutions.[9] When using acetone blends, dissolve the

powder in acetone before adding the second solvent.[9]

Emergency and Disposal Plan
Preparedness for accidental exposure or spills is a critical component of laboratory safety.

Emergency First-Aid Procedures
In the event of exposure, take the following immediate actions:

If Inhaled: Move the person to fresh air.[2][3] If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and seek medical attention.[2][5]

In Case of Skin Contact: Wash the affected area with soap and plenty of water.[3] Remove

any contaminated clothing.[2][5]
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In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes

as a precaution, occasionally lifting the eyelids.[2][3][4]

If Swallowed: Rinse the mouth with water.[3] Never give anything by mouth to an

unconscious person.[2][3] Seek medical attention if you feel unwell.[4]

Accidental Release Measures (Spills)
Should a spill occur, follow these containment and cleanup procedures:

Personnel Safety: Ensure proper PPE is worn. Avoid breathing dust, vapors, mist, or gas.[2]

[3] Restrict unprotected personnel from the area.[2]

Containment: For a large spill, contain the material.[2] Prevent the product from entering

drains.[2]

Cleanup:

Small Spills: Use appropriate tools to sweep up the spilled solid and place it in a suitable

container for waste disposal.[3][4]

Large Spills: Use a shovel to put the material into a convenient waste disposal container.

[4]

Decontamination: Finish cleaning by spreading water on the contaminated surface and

dispose of it according to local and regional authority requirements.[4]

Storage and Disposal
Proper storage and disposal are essential for safety and compliance.

Storage: Preserve in tight, well-closed containers.[1][2] Store in a cool, dry, and well-

ventilated place away from incompatible materials like strong oxidizing agents.[1][4][9]

Drums should be brought to room temperature before opening to prevent condensation.[9]

Disposal: Dispose of unused or surplus material through a licensed disposal company.[3] Do

not dispose of it into the sanitary system or environment.[2][4] Contaminated packaging

should be disposed of as an unused product.[3]
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Handling Workflow Visualization
The following diagram illustrates the logical workflow for safely handling Cellulose Acetate
Phthalate, from initial preparation to final disposal.
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Caption: Workflow for safe handling of Cellulose Acetate Phthalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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